Cas no 4264-00-0 (Acetic acid,2-[[(phenylamino)carbonyl]oxy]-)

Acetic acid,2-[[(phenylamino)carbonyl]oxy]- structure
4264-00-0 structure
Product Name:Acetic acid,2-[[(phenylamino)carbonyl]oxy]-
CAS No:4264-00-0
MF:C9H9NO4
MW:195.172062635422
CID:333445
PubChem ID:350632
Update Time:2025-04-19

Acetic acid,2-[[(phenylamino)carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[(phenylamino)carbonyl]oxy]-
    • 2-(phenylcarbamoyloxy)acetic acid
    • DTXSID60325625
    • NSC-513491
    • CHEMBL456701
    • SCHEMBL11291362
    • NSC513491
    • carboxymethyl N-phenylcarbamate
    • 4264-00-0
    • Inchi: 1S/C9H9NO4/c11-8(12)6-14-9(13)10-7-4-2-1-3-5-7/h1-5H,6H2,(H,10,13)(H,11,12)
    • InChI Key: SPMZZYXFYBELDZ-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 195.05317
  • Monoisotopic Mass: 195.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.393
  • Boiling Point: 319.3°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.608
  • PSA: 75.63
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